1-Chroman-6-yl-cyclopropanecarboxylic methyl ester

• Molecular Formula: C14H16O3
• Molecular Weight: 232.27 g/mol
• IUPAC Name: methyl 1-(3,4-dihydro-2H-chromen-6-yl)cyclopropane-1-carboxylate
• InChI: InChI=1S/C14H16O3/c1-16-13(15)14(6-7-14)11-4-5-12-10(9-11)3-2-8-17-12/h4-5,9H,2-3,6-8H2,1H3
• InChI Key: XWAKOHDDAWTROD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CC1)C2=CC3=C(C=C2)OCCC3

Description

1-Chroman-6-yl-cyclopropanecarboxylic methyl ester is a useful research compound. Its molecular formula is C14H16O3 and its molecular weight is 232.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To trifluoroacetic acid (20 mL) was added NaBH4 (0.70 g, 130 mmol) in portions at 0° C. under N2 atmosphere. After stirring for 5 mm, a solution of 1-(4-oxo-chroman-6-yl)-cyclopropanecarboxylic methyl ester (1.6 g, 6.5 mmol) was added at 15° C. The reaction mixture was stirred for 1 h at room temperature before being slowly quenched with water. The resulting mixture was extracted with EtOAc (50 mL×3). The combined organic extracts dried over anhydrous Na2SO4 and evaporated under vacuum to give 1-chroman-6-yl-cyclopropanecarboxylic methyl ester (1.4 g, 92%), which was used directly in the next step. 1H NMR (300 MHz, CDCl3) δ 7.07-7.00 (m, 2H), 6.73 (d, J=8.4 Hz, 1H), 4.17 (t, J=5.1 Hz, 2H), 3.62 (s, 3H), 2.79-2.75 (m, 2H), 2.05-1.96 (m, 2H), 1.57-1.54 (m, 2H), 1.16-1.13 (m, 2H).